Cas no 62626-54-4 (1,2,4-Oxadiazol-5(4H)-one, 3,4-dibutyl-)

• Product Name: 1,2,4-Oxadiazol-5(4H)-one, 3,4-dibutyl-
• CAS No: 62626-54-4
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 437465
• PubChem ID: 12317373
• Update Time: 2025-04-19

1,2,4-Oxadiazol-5(4H)-one, 3,4-dibutyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazol-5(4H)-one, 3,4-dibutyl-
• 3,4-dibutyl-1,2,4-oxadiazol-5-one
• 62626-54-4
• DTXSID40487876

• Inchi： 1S/C10H18N2O2/c1-3-5-7-9-11-14-10(13)12(9)8-6-4-2/h3-8H2,1-2H3
• InChI Key： NQROYCVKPDVWLT-UHFFFAOYSA-N
• SMILES： O1C(N(C(CCCC)=N1)CCCC)=O

Computed Properties

• Exact Mass: 198.13694
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• PSA: 41.9